methyl 1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride

• IUPAC Name: methyl 1-(2-aminoethyl)triazole-4-carboxylate;hydrochloride
• InChI: InChI=1S/C6H10N4O2.ClH/c1-12-6(11)5-4-10(3-2-7)9-8-5;/h4H,2-3,7H2,1H3;1H
• InChI Key: YBIZLUMVLRTTRQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(N=N1)CCN.Cl
• Molecular Formula: C6H11ClN4O2
• Molecular Weight: 206.63 g/mol
• CAS No.: 1613134-39-6

Description

2-Aminoethyl methacrylate hydrochloride is an amine-based methacrylic monomer used in the production of polymers and copolymers that are utilized in a wide range of applications, including coatings, adhesives, and medical devices. It is a highly reactive monomer due to the presence of the methacrylate group, which enables it to undergo both free radical polymerization and other polymerization reactions.

Synthesis Analysis

According to a patent, there is a process for the preparation of 2-aminoethyl methacrylate, which involves reacting a ketimine compound of 2-aminoethyl methacrylate with water and hydrogen chloride.

Molecular Structure Analysis

The molecular formula of 2-Aminoethyl methacrylate hydrochloride is C6H11NO2·HCl.

Chemical Reactions Analysis

Imidazoles, which are structurally similar to triazoles, have been synthesized via various methods, including reactions that form one of the heterocycle’s core bonds.

Physical and Chemical Properties Analysis

The molecular weight of 2-Aminoethyl methacrylate hydrochloride is 165.62 g/mol.

Scientific Research Applications

1. Chemical Synthesis and Structural Analysis

• Dzygiel et al. (2004) explored the synthesis and structure of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate, a compound structurally related to methyl 1-(2-aminoethyl)-1H-1,2,3-triazole-4-carboxylate hydrochloride. They studied these compounds using various analytical techniques such as HPLC, GC-MS, FTIR, and NMR spectroscopy, including the cross-polarisation magic angle spinning (CPMAS) technique, providing insights into their spectroscopic, structural, and conformational characteristics (Dzygiel, Rzeszotarska, Masiukiewicz, Cmoch, & Kamieński, 2004).

2. Methodology in Organic Synthesis

• Albert and Taguchi (1973) reported the synthesis of 4-amino-1-(2- and 3-)methyl-1,2,3-triazole-5-carbaldehydes from corresponding 5-carbonitriles. This study demonstrates the use of such triazole derivatives in organic synthesis, potentially applicable to this compound (Albert & Taguchi, 1973).

3. Application in Gold(I) Catalysis

• Hu et al. (2019) investigated the use of methyl 1H-1,2,3-triazole-4-carboxylate, with a strong electron-withdrawing group, as a ligand for gold(I) cations. They found that the ester-triazole gold(I) complex was effective in catalyzing reactions such as allene synthesis and alkyne hydration. This suggests potential catalytic applications for similar triazole derivatives (Hu, Shan, Ma, Zhang, Yang, & Wang, 2019).

4. Exploration in Antimicrobial Agents

• Pokhodylo et al. (2021) synthesized novel 1H-1,2,3-triazole-4-carboxamides and evaluated their antimicrobial activities against various pathogens. This highlights the potential of triazole derivatives, including this compound, as promising antimicrobial agents (Pokhodylo, Manko, Finiuk, Klyuchivska, Matiychuk, Obushak, & Stoika, 2021).

5. Cytotoxic Action Studies

• Khazhieva et al. (2015) prepared a series of 1,2,3-triazole derivatives and studied their cytotoxic actions on glioma cell cultures. This research provides a basis for understanding the biological activities of triazole derivatives in medical research contexts, which may include this compound (Khazhieva, Glukhareva, El’tsov, Morzherin, Minin, Pozdina, & Ulitko, 2015).

Safety and Hazards

This compound can cause skin and eye irritation. It’s recommended to use personal protective equipment when handling this compound and to wash off immediately with plenty of water in case of skin contact.